Cas no 2034443-68-8 (N-(1-methyl-1H-pyrazol-4-yl)-6-((tetrahydrofuran-3-yl)oxy)nicotinamide)

• Product Name: N-(1-methyl-1H-pyrazol-4-yl)-6-((tetrahydrofuran-3-yl)oxy)nicotinamide
• CAS No: 2034443-68-8
• MF: C₁₄H₁₆N₄O₃
• MW: 288.301842689514
• CID: 5552164
• PubChem ID: 91815197
• Update Time: 2025-06-13

N-(1-methyl-1H-pyrazol-4-yl)-6-((tetrahydrofuran-3-yl)oxy)nicotinamide Chemical and Physical Properties

Names and Identifiers

• N-(1-methylpyrazol-4-yl)-6-(oxolan-3-yloxy)pyridine-3-carboxamide
• AKOS025317456
• N-(1-methyl-1H-pyrazol-4-yl)-6-((tetrahydrofuran-3-yl)oxy)nicotinamide
• N-(1-methyl-1H-pyrazol-4-yl)-6-(oxolan-3-yloxy)pyridine-3-carboxamide
• F6475-0378
• 2034443-68-8

• Inchi： 1S/C14H16N4O3/c1-18-8-11(7-16-18)17-14(19)10-2-3-13(15-6-10)21-12-4-5-20-9-12/h2-3,6-8,12H,4-5,9H2,1H3,(H,17,19)
• InChI Key： IPDNNBCWHONWDV-UHFFFAOYSA-N
• SMILES： O1CCC(C1)OC1C=CC(C(NC2C=NN(C)C=2)=O)=CN=1

Computed Properties

• Exact Mass: 288.12224039g/mol
• Monoisotopic Mass: 288.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 78.3Ų

Additional information on N-(1-methyl-1H-pyrazol-4-yl)-6-((tetrahydrofuran-3-yl)oxy)nicotinamide

N-(1-methyl-1H-pyrazol-4-yl)-6-((tetrahydrofuran-3-yl)oxy)nicotinamide: A Promising Compound in Medicinal Chemistry

N-(1-methyl-1H-pyrazol-4-yl)-6-((tetrahydrofuran-3-yl)oxy)nicotinamide (CAS No. 2034443-68-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of extensive research, particularly in the areas of pharmacology and drug development. This article aims to provide a comprehensive overview of the compound, including its chemical properties, biological activities, and recent advancements in its study.

The chemical structure of N-(1-methyl-1H-pyrazol-4-yl)-6-((tetrahydrofuran-3-yl)oxy)nicotinamide is noteworthy for its combination of a pyrazole ring and a tetrahydrofuran moiety, which are both known for their biological significance. The pyrazole ring is a common scaffold in medicinal chemistry, often found in compounds with anti-inflammatory, analgesic, and antipyretic properties. The tetrahydrofuran moiety, on the other hand, is known for its ability to enhance the solubility and bioavailability of drugs. Together, these structural elements contribute to the compound's potential as a therapeutic agent.

Recent studies have explored the pharmacological properties of N-(1-methyl-1H-pyrazol-4-yl)-6-((tetrahydrofuran-3-yl)oxy)nicotinamide. One notable area of research is its activity as a selective inhibitor of specific enzymes involved in various disease pathways. For instance, it has been shown to exhibit potent inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key targets in the treatment of inflammatory diseases. These findings suggest that the compound may have applications in the management of conditions such as arthritis and other inflammatory disorders.

In addition to its anti-inflammatory properties, N-(1-methyl-1H-pyrazol-4-yl)-6-((tetrahydrofuran-3-yl)oxy)nicotinamide has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism by which it exerts these effects is thought to involve the modulation of signaling pathways that regulate cell proliferation and survival. These findings highlight the compound's potential as a lead candidate for further development in oncology.

The safety profile of N-(1-methyl-1H-pyrazol-4-yl)-6-((tetrahydrofuran-3-yl)oxy)nicotinamide is another critical aspect that has been evaluated in recent research. Toxicity studies have shown that the compound exhibits low toxicity at therapeutic doses, making it a promising candidate for clinical trials. However, further investigations are needed to fully understand its long-term safety and potential side effects.

From a synthetic perspective, the preparation of N-(1-methyl-1H-pyrazol-4-yl)-6-((tetrahydrofuran-3-yloxy)nicotinamide involves multi-step reactions that require careful optimization to achieve high yields and purity. Recent advancements in synthetic chemistry have led to more efficient methods for synthesizing this compound, which is crucial for scaling up production for clinical trials and eventual commercialization.

In conclusion, N-(1-methyl-1H-pyrazol-4-yloxy)-6-(tetrahydrofuran-oxy)nicotinamide (CAS No. 2034443-68-8) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and safety profile, this compound may play a significant role in advancing treatments for various diseases.